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Compound of Interest

Compound Name: m-PEG6-thiol

Cat. No.: B609284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

use of m-PEG6-thiol. The following sections detail the compound's properties, safety

protocols, and relevant experimental procedures to ensure its proper and safe utilization in

research and drug development applications.

Compound Identification and Properties
m-PEG6-thiol is a methoxy-terminated polyethylene glycol with a thiol group at one end. The

PEG spacer is hydrophilic, enhancing the solubility of conjugated molecules in aqueous media.

The terminal thiol group allows for covalent attachment to various substrates, including

maleimides and the surfaces of noble metal nanoparticles.[1]

Table 1: Chemical and Physical Properties of m-PEG6-thiol
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Property Value Reference

Chemical Name
2,5,8,11,14,17-

hexaoxanonadecane-19-thiol
[2]

CAS Number 441771-60-4 [1][3]

Molecular Formula C13H28O6S [3]

Molecular Weight 312.42 g/mol

Appearance Colorless to light yellow liquid

Density 1.057 g/cm³

Purity >90%

Solubility Soluble in DMSO (100 mg/mL)

Safety and Hazard Information
The following safety information is derived from available Safety Data Sheets (SDS) for m-

PEG-thiol compounds. It is crucial to handle this reagent in a laboratory setting with appropriate

personal protective equipment (PPE).

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class GHS Classification
Precautionary
Statements

Reference

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation. P264, P280,

P302+P352,

P332+P313,

P362+P364

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation. P280,

P305+P351+P338,

P337+P313

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation.

P261, P271,

P304+P340, P312,

P403+P233, P405

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1

H372: Causes

damage to organs

through prolonged or

repeated exposure.

P260, P264, P270,

P314, P501

Hazardous to the

Aquatic Environment

(Long-term)

Category 1

H410: Very toxic to

aquatic life with long

lasting effects. P273,

P391, P501

Note: This data is based on an SDS for a related m-PEG-thiol compound. Always refer to the

specific SDS provided by the supplier for m-PEG6-thiol.

Personal Protective Equipment (PPE) and Handling
Guidelines
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A standardized workflow for handling m-PEG6-thiol should be followed to minimize exposure

and ensure safety.

General Handling Workflow for m-PEG6-thiol

Preparation

Handling

Cleanup and Disposal

Storage

Consult Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Work in a well-ventilated area
(Fume Hood)

Equilibrate reagent to room temperature
before opening

Proceed to Handling

Prepare stock solutions in a
compatible solvent (e.g., DMSO)

Handle as a liquid

Clean spills with absorbent material

After Use

Dispose of waste according to
institutional and local regulations

Wash hands thoroughly after handling

Store at -20°C for long-term storage

For Storage

Store under an inert atmosphere (Nitrogen or Argon)

Protect from light
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Click to download full resolution via product page

Caption: General Handling Workflow for m-PEG6-thiol.

Storage and Stability
For long-term storage, m-PEG6-thiol should be kept at -20°C under an inert atmosphere, such

as nitrogen or argon, and protected from light. When stored as a stock solution in a solvent like

DMSO, it is recommended to store at -20°C for up to one month or -80°C for up to six months.

Avoid repeated freeze-thaw cycles. The compound is stable under recommended storage

conditions. Incompatible materials include strong acids/alkalis and strong oxidizing/reducing

agents.

Experimental Protocols
The thiol group of m-PEG6-thiol is reactive towards maleimides and the surfaces of noble

metals. The following are general protocols for these common applications.

Protocol for Conjugation of m-PEG6-thiol to a
Maleimide-Functionalized Molecule
This protocol describes the general procedure for the Michael addition reaction between the

thiol group of m-PEG6-thiol and a maleimide. The reaction kinetics of thiol-maleimide

conjugation are influenced by pH and buffer concentration, with slower kinetics observed at

lower pH.

Materials:

m-PEG6-thiol

Maleimide-functionalized molecule

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.5

Degassing equipment (e.g., vacuum line or inert gas)

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)
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Procedure:

Prepare a stock solution of m-PEG6-thiol: Dissolve m-PEG6-thiol in anhydrous DMSO or

DMF to a desired concentration (e.g., 10-50 mg/mL).

Prepare the maleimide-functionalized molecule: Dissolve the maleimide-containing molecule

in the reaction buffer. The concentration will depend on the specific molecule.

Degas the reaction buffer: To prevent oxidation of the thiol group, degas the PBS buffer by

applying a vacuum or by bubbling with an inert gas like nitrogen or argon for 15-20 minutes.

Initiate the conjugation reaction: Add a 10- to 20-fold molar excess of the m-PEG6-thiol
stock solution to the solution of the maleimide-functionalized molecule.

Reaction incubation: Allow the reaction to proceed at room temperature for 2-4 hours or

overnight at 4°C, protected from light.

Purification: The resulting PEGylated conjugate can be purified using methods such as size

exclusion chromatography (SEC) or dialysis to remove unreacted m-PEG6-thiol and other

reagents.
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Thiol-Maleimide Conjugation Workflow

Reactant Preparation

Conjugation Reaction

Purification

m-PEG6-thiol
(in DMSO/DMF)

Mix Reactants
(10-20x molar excess of thiol)

Maleimide-functionalized Molecule
(in degassed PBS, pH 7.0-7.5)

Incubate:
- Room temp, 2-4h OR

- 4°C, overnight
- Protect from light

Size Exclusion Chromatography (SEC)
or Dialysis

Post-incubation

Characterize Conjugate

Click to download full resolution via product page

Caption: Thiol-Maleimide Conjugation Workflow.
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Protocol for the Functionalization of Gold Nanoparticles
(AuNPs) with m-PEG6-thiol
This protocol outlines a general method for the surface modification of gold nanoparticles with

m-PEG6-thiol. The thiol group has a strong affinity for gold surfaces, leading to the formation

of a self-assembled monolayer.

Materials:

m-PEG6-thiol

Colloidal gold nanoparticle solution

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Centrifugation equipment

Procedure:

Prepare a stock solution of m-PEG6-thiol: Dissolve m-PEG6-thiol in anhydrous DMSO or

DMF.

Addition of m-PEG6-thiol: To the colloidal gold nanoparticle solution, add the m-PEG6-thiol
stock solution. The final concentration of m-PEG6-thiol will depend on the size and

concentration of the AuNPs and the desired surface density. A significant molar excess is

typically used.

Incubation: Stir the mixture at room temperature overnight to allow for the formation of a

stable thiol-gold bond.

Purification: The PEGylated AuNPs are typically purified by repeated centrifugation and

resuspension in a suitable buffer (e.g., water or PBS) to remove excess, unbound m-PEG6-
thiol.

Toxicology and Ecotoxicity
Detailed toxicological data, such as an acute oral LD50, for m-PEG6-thiol is not readily

available in the public domain. However, the available SDS for a related m-PEG-thiol
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compound indicates that it can cause skin and serious eye irritation, may cause respiratory

irritation, and is suspected of causing damage to organs through prolonged or repeated

exposure. It is also classified as very toxic to aquatic life with long-lasting effects. Therefore, it

is imperative to prevent its release into the environment and to handle it with appropriate safety

precautions.

Disclaimer
The information provided in this technical guide is intended for use by qualified professionals in

a laboratory setting. It is compiled from publicly available sources and is not exhaustive. Users

are strongly advised to consult the specific Safety Data Sheet provided by the supplier of their

m-PEG6-thiol and to conduct their own risk assessments before use. All procedures should be

carried out in accordance with institutional safety policies and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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